Cas no 51632-28-1 (4-Ethylphenylacetonitrile)

4-Ethylphenylacetonitrile structure
4-Ethylphenylacetonitrile structure
Product Name:4-Ethylphenylacetonitrile
CAS No:51632-28-1
MF:C10H11N
MW:145.201042413712
MDL:MFCD00040893
CID:56053
PubChem ID:142867
Update Time:2025-04-18

4-Ethylphenylacetonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-(4-Ethylphenyl)acetonitrile
    • 4-Ethylbenzyl cyanide
    • 4-Ethylbenzeneacetonitrile
    • 4-Ethylphenylacetonitrile
    • CS-0054109
    • Benzeneacetonitrile, 4-ethyl-
    • SB13178
    • 4-ethylbenzylcyanide
    • A7609
    • 51632-28-1
    • SCHEMBL2600192
    • (4-Ethylphenyl)acetonitrile, AldrichCPR
    • AS-60001
    • FT-0618421
    • AKOS005206783
    • p-ethylphenylacetonitrile
    • DTXSID60199580
    • MFCD00040893
    • AMY24775
    • DTXCID20122071
    • MDL: MFCD00040893
    • Inchi: 1S/C10H11N/c1-2-9-3-5-10(6-4-9)7-8-11/h3-6H,2,7H2,1H3
    • InChI Key: NCPKDFDQDZMXCO-UHFFFAOYSA-N
    • SMILES: N#CCC1C=CC(=CC=1)CC
    • BRN: 2613187

Computed Properties

  • Exact Mass: 145.08900
  • Monoisotopic Mass: 145.089
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 146
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.4
  • Topological Polar Surface Area: 23.8A^2

Experimental Properties

  • Color/Form: liquid
  • Density: 0,97 g/cm3
  • Boiling Point: 110°C 1mm
  • Flash Point: 110°C/1mm
  • Refractive Index: 1.5164
  • PSA: 23.79000
  • LogP: 2.31508
  • Solubility: Not determined

4-Ethylphenylacetonitrile Security Information

  • Hazardous Material transportation number:3276
  • Hazard Category Code: 20/21/22
  • Safety Instruction: S23-S36/37/39
  • Hazardous Material Identification: Xi
  • HazardClass:6.1
  • PackingGroup:III
  • Risk Phrases:R20/21/22
  • Packing Group:III
  • Safety Term:6.1
  • Packing Group:III
  • Hazard Level:6.1

4-Ethylphenylacetonitrile Customs Data

  • HS CODE:2926909090
  • Customs Data:

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

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